Cas no 1780343-94-3 (methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate
• CAS No: 1780343-94-3
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 5901757
• PubChem ID: 82665412
• Update Time: 2025-05-26

methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanoic acid, 3-bromo-β-oxo-, methyl ester
• methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate
• 1780343-94-3
• Methyl3-(3-bromopyridin-2-yl)-3-oxopropanoate
• EN300-1913743

• Inchi： 1S/C9H8BrNO3/c1-14-8(13)5-7(12)9-6(10)3-2-4-11-9/h2-4H,5H2,1H3
• InChI Key： OVDKEJGJFFDRQV-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1Br)(=O)CC(=O)OC

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±32.0 °C(Predicted)
• pka: 9.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate

Introduction to Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate (CAS No. 1780343-94-3)

Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate, with the chemical formula C₈H₈BNO₃, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1780343-94-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a brominated pyridine ring and an ester group makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The 3-bromopyridin-2-yl moiety is a key feature of this compound, offering a reactive site for further functionalization. Pyridine derivatives are widely studied in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The bromine atom, in particular, enhances the electrophilicity of the pyridine ring, making it susceptible to nucleophilic substitution reactions, which are crucial for constructing more intricate molecular frameworks.

Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate finds its utility in various synthetic pathways, including the preparation of heterocyclic compounds and pharmaceutical intermediates. Its ester group can be hydrolyzed or transesterified, providing access to different functional groups that can be further modified. This flexibility makes it a valuable building block in the synthesis of active pharmaceutical ingredients (APIs) and other high-value chemicals.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity. The Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate has been explored in several research studies for its potential as a precursor in the synthesis of bioactive molecules. For instance, it has been used in the preparation of kinase inhibitors, which are critical in treating various diseases including cancer and inflammatory disorders. The bromopyridine scaffold is particularly interesting because it can be easily modified to target specific biological pathways.

The compound's structural features also make it suitable for agrochemical applications. Pyridine-based compounds are known for their role as intermediates in the synthesis of pesticides and herbicides. The reactivity of the bromine atom allows for the introduction of other functional groups that can enhance the efficacy and selectivity of these agrochemicals. This has led to several studies investigating the use of Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate as a precursor in developing new crop protection agents.

The synthesis of Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. The process often includes bromination followed by esterification to introduce the carboxylate ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can also be employed to achieve higher yields and purities. These methods align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

The compound's stability under various conditions is another important consideration in its application. Studies have shown that Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate remains stable under standard storage conditions but may degrade when exposed to strong acids or bases. This information is crucial for its handling and transportation, ensuring that it retains its integrity throughout the supply chain.

In conclusion, Methyl 3-(3-bromopyridin-2-yl)-3-oxopropanoate (CAS No. 1780343-94-3) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with biological activity. As research continues to uncover new applications for this compound, its importance in drug discovery and crop protection is likely to grow even further.